Cas no 719-79-9 (Benzene,1,1'-butylidenebis-)

Benzene,1,1'-butylidenebis- structure
Benzene,1,1'-butylidenebis- structure
Product Name:Benzene,1,1'-butylidenebis-
CAS No:719-79-9
MF:C16H18
MW:210.314124584198
CID:572194
PubChem ID:69753
Update Time:2025-04-19

Benzene,1,1'-butylidenebis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-butylidenebis-
    • 1-phenylbutylbenzene
    • 1,1'-butylidenebis-benzene
    • 1,1-Diphenyl-butan
    • 1,1-diphenyl-butane
    • Benzene,1,1'-butylidenebis
    • propyl diphenylmethane
    • 719-79-9
    • (1-Phenylbutyl)benzene
    • Ceanothicacid
    • FT-0606149
    • (1-Phenylbutyl)benzene #
    • diphenylbutane
    • Benzene, 1,1'-butylidenebis-
    • butane-1,1-diyldibenzene
    • 1,1-Diphenylbutane
    • DTXSID3061053
    • Inchi: 1S/C16H18/c1-2-9-16(14-10-5-3-6-11-14)15-12-7-4-8-13-15/h3-8,10-13,16H,2,9H2,1H3
    • InChI Key: SZFDQMKAGLCYPA-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 210.14100
  • Monoisotopic Mass: 210.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.3

Experimental Properties

  • Density: 0.9712 (estimate)
  • Melting Point: -25.2°C
  • Boiling Point: 287.05°C
  • Flash Point: 136.8°C
  • Refractive Index: 1.5546
  • PSA: 0.00000
  • LogP: 4.61860
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